4-({[5-(Hydroxymethyl)furan-2-yl]methyl}amino)pentan-1-ol

• Molecular Formula: C11H19NO3
• Molecular Weight: 213.27 g/mol
• IUPAC Name: 4-[[5-(hydroxymethyl)furan-2-yl]methylamino]pentan-1-ol
• InChI: InChI=1S/C11H19NO3/c1-9(3-2-6-13)12-7-10-4-5-11(8-14)15-10/h4-5,9,12-14H,2-3,6-8H2,1H3
• InChI Key: YUCNJDCXOXDQMO-UHFFFAOYSA-N
• Canonical SMILES: CC(CCCO)NCC1=CC=C(O1)CO

Description

4-({[5-(Hydroxymethyl)furan-2-yl]methyl}amino)pentan-1-ol is a multifunctional organic compound featuring a pentan-1-ol backbone substituted with a furan-based hydroxymethyl group and an amino linker. This structure positions it as a candidate for applications in pharmaceuticals, agrochemicals, and biomass-derived materials. However, its detailed synthetic pathways and biological activity remain less explored compared to structurally related compounds .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-({[5-(Hydroxymethyl)furan-2-yl]methyl}amino)pentan-1-ol typically involves the reaction of 5-(hydroxymethyl)furan-2-carbaldehyde with an appropriate amine under reductive amination conditions. For instance, the reaction can be carried out in methanol with sodium borohydride as the reducing agent . The reaction conditions often include refluxing the mixture to ensure complete conversion of the starting materials.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Catalysts and solvents are chosen to maximize efficiency and minimize environmental impact.

Chemical Reactions Analysis

Types of Reactions

4-({[5-(Hydroxymethyl)furan-2-yl]methyl}amino)pentan-1-ol can undergo various chemical reactions, including:

Oxidation: The hydroxymethyl group can be oxidized to a carboxylic acid using oxidizing agents like potassium permanganate.

Reduction: The furan ring can be hydrogenated to form a tetrahydrofuran derivative.

Substitution: The amino group can participate in nucleophilic substitution reactions, forming derivatives with different functional groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Hydrogen gas in the presence of a palladium catalyst.

Substitution: Alkyl halides or acyl chlorides in the presence of a base.

Major Products Formed

Oxidation: 4-({[5-(Carboxy)furan-2-yl]methyl}amino)pentan-1-ol.

Reduction: 4-({[5-(Hydroxymethyl)tetrahydrofuran-2-yl]methyl}amino)pentan-1-ol.

Substitution: Various N-substituted derivatives depending on the substituent introduced.

Scientific Research Applications

4-({[5-(Hydroxymethyl)furan-2-yl]methyl}amino)pentan-1-ol has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules, including polymers and pharmaceuticals.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a potential drug candidate due to its unique structure and reactivity.

Industry: Utilized in the production of high-performance materials, such as epoxy resins and carbon fiber composites.

Mechanism of Action

The mechanism of action of 4-({[5-(Hydroxymethyl)furan-2-yl]methyl}amino)pentan-1-ol involves its interaction with specific molecular targets. The hydroxymethyl and amino groups can form hydrogen bonds with biological macromolecules, influencing their function. The furan ring can participate in π-π interactions with aromatic residues in proteins, affecting their activity and stability .

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound shares structural motifs with several classes of molecules, including furan derivatives, amino alcohols, and acetalized biomass products. Below is a comparative analysis based on synthesis, functional groups, and applications:

Structural Analogues in Biomass Valorization

• FDFM (5-(4-(hydroxymethyl)-1,3-dioxolan-2-yl)furan-2-yl)methanol) and FFDO (2-(5-(hydroxymethyl)furan-2-yl)-1,3-dioxan-5-ol): Key Differences: Both are acetalized derivatives of hydroxymethylfurfural (HMF) with glycerol, forming five- (FDFM) and six-membered (FFDO) cyclic acetals. Unlike 4-({[5-(Hydroxymethyl)furan-2-yl]methyl}amino)pentan-1-ol, these lack the amino-pentanol chain. Applications: Used as bio-based solvents or polymer precursors due to their stability and low toxicity . Data:

Property	FDFM	FFDO	Target Compound
Molecular Formula	C₉H₁₂O₅	C₉H₁₂O₅	C₁₁H₁₉NO₃
Functional Groups	Dioxolane, hydroxymethyl	Dioxane, hydroxymethyl	Furan, amino, hydroxymethyl
Synthesis	HMF + glycerol (acid cat.)	HMF + glycerol (acid cat.)	Not explicitly reported

Amino Alcohol Derivatives with Anticancer Activity

Compounds such as Ae5 and Be5 (from ) share the pentan-1-ol backbone but replace the furan group with pyrimidine-based aromatic systems:

• Key Differences: The pyrimidine rings in Ae5/Be5 enable π-π stacking and hydrogen bonding, critical for their role as anoctamin 1 (ANO1) ion channel blockers.
• Data :

Property	Ae5 (C₂₂H₂₄ClN₅O₂)	Be5 (C₂₂H₂₃ClN₄O₂)	Target Compound
Melting Point	146–148°C	136–138°C	Not reported
Key Functional Groups	Chlorophenoxy, pyrimidine	Chlorophenoxy, pyrimidine	Furan, amino, hydroxymethyl
Bioactivity	ANO1 inhibition (IC₅₀ ~1 µM)	ANO1 inhibition (IC₅₀ ~0.5 µM)	Unknown

Bromophenyl-Substituted Amino Alcohols

• 4-{[(2-Bromophenyl)methyl]amino}pentan-1-ol (): Key Differences: The bromophenyl group introduces steric bulk and electrophilic reactivity, contrasting with the furan’s electron-rich aromaticity. Molecular Weight: 258.16 g/mol vs. 225.28 g/mol for the target compound .

Dimethylamino-Substituted Analogues

• 5-(Dimethylamino)pent-2-en-1-ol: Key Differences: The unsaturated pentenol chain and dimethylamino group enhance rigidity and basicity, making it suitable for chiral ligand design or drug delivery systems.

Biological Activity

The compound 4-({[5-(Hydroxymethyl)furan-2-yl]methyl}amino)pentan-1-ol , also known by its CAS number 1517979-25-7, is a furan-based derivative that has garnered attention for its potential biological activities. This article aims to explore the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

Basic Information

• Molecular Formula : C11H19NO3
• Molecular Weight : 213.27 g/mol
• CAS Number : 1517979-25-7

Structural Characteristics

The compound features a hydroxymethyl furan moiety attached to a pentan-1-ol chain, which is indicative of its potential interactions in biological systems.

Antimicrobial Properties

Recent studies have indicated that compounds derived from hydroxymethyl furan exhibit antimicrobial activity. For example, derivatives have shown effectiveness against methicillin-resistant Staphylococcus aureus (MRSA) and other pathogens. Specifically, a study highlighted that certain furan derivatives demonstrated inhibition zones against MRSA, suggesting their potential as antimicrobial agents .

Cytotoxicity and Anticancer Potential

Research has also focused on the cytotoxic effects of furan derivatives. In vitro studies have demonstrated that some compounds can induce apoptosis in cancer cell lines. For instance, methyl-5-hydroxymethyl-2-furan carboxylate and its derivatives were observed to inhibit the proliferation of various cancer cells, indicating a possible anticancer mechanism .

The biological activity of 4-({[5-(Hydroxymethyl)furan-2-yl]methyl}amino)pentan-1-ol may be attributed to several mechanisms:

• DNA Interaction : Furan derivatives can form adducts with DNA, leading to mutations or cell death.
• Oxidative Stress Induction : These compounds may increase oxidative stress within cells, triggering apoptotic pathways.
• Enzyme Inhibition : Some studies suggest that furan derivatives can inhibit specific enzymes involved in cancer progression and microbial resistance .

Study 1: Antimicrobial Activity

A study conducted on various furan derivatives found that 4-({[5-(Hydroxymethyl)furan-2-yl]methyl}amino)pentan-1-ol exhibited significant antimicrobial properties against MRSA with an inhibition zone of approximately 8 mm . This highlights its potential application in treating resistant bacterial infections.

Study 2: Cytotoxic Effects on Cancer Cells

In a separate investigation, the cytotoxicity of hydroxymethyl furan derivatives was assessed on human cancer cell lines. The results indicated a dose-dependent response where higher concentrations led to increased cell death, suggesting its utility in cancer therapy .

Data Table: Biological Activities of Furan Derivatives

Compound Name	Activity Type	Target Organism/Cell Line	Inhibition Zone (mm)	Reference
4-Hydroxymethylfuran	Antimicrobial	MRSA	8
Methyl-5-Hydroxymethyl-2-Furan Carboxylate	Cytotoxicity	Various Cancer Cell Lines	Dose-dependent
5-Hydroxymethylfurfural	Antioxidant	Hepatocytes	Not specified